2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide
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Overview
Description
The compound “2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide” is a complex organic molecule. It contains a 1,2,4-triazine ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in many fields, including drug design and materials science .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to analyze molecular structures .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. For example, the nitrophenyl group might undergo electrophilic aromatic substitution, and the sulfanyl group might participate in redox reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally .Scientific Research Applications
Synthesis and Biological Activities of Triazine Derivatives
Triazine derivatives, such as the compound , are a subject of ongoing research due to their wide range of potential biological activities. Triazine is a core moiety in medicinal chemistry, with synthetic derivatives evaluated across different models for various pharmacological activities. These activities include antibacterial, antifungal, anti-cancer, antiviral, and antimalarial effects, among others. The significance of triazine derivatives lies in their versatile pharmacological potential, stemming from the ability to modify their structure to target a broad spectrum of biological pathways (Verma, Sinha, & Bansal, 2019).
Chemical Reactivities and Synthetic Strategies
The synthesis and reactivity of 1,2,4-triazin-5-one derivatives, a class related to the compound , have been extensively studied. These compounds have attracted interest due to their applications in medicinal, pharmacological, and biological fields. Research has focused on developing functionalized derivatives as vital probes for drug development and bioactive systems. Such studies reveal the diverse reactivity of these compounds towards electrophilic and nucleophilic reagents under various conditions, highlighting the complexity and potential of triazine-based compounds in drug design and biological research (Makki, Abdel-Rahman, & Alharbi, 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5O4S/c1-7-11(19)14-12(16-15-7)22-6-10(18)13-8-3-2-4-9(5-8)17(20)21/h2-5H,6H2,1H3,(H,13,18)(H,14,16,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIPHVRZBIBNWMA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(NC1=O)SCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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